2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol, also known as CEP-33779, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Scientific Research Applications
Investigating Environmental Exposures and Health Outcomes : Studies have explored the associations between urinary concentrations of phenols, parabens, and other environmental chemicals with markers of oxidative stress and inflammation among pregnant women, highlighting the relevance of researching chemical exposures in relation to adverse health outcomes (Watkins et al., 2015). Such research underscores the importance of investigating the environmental persistence and biological impacts of various phenolic compounds, including the compound of interest, particularly concerning reproductive health and developmental effects.
Endocrine Disruption and Carcinogenic Potential : The identification and characterization of heterocyclic amines and other phenolic compounds in human plasma suggest a potential for endocrine-disrupting effects and carcinogenicity, as seen in studies identifying various phenolic halogenated pollutants (Hovander et al., 2002). Research into the specific chemical structure and biological activity of 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol could contribute valuable data on its potential endocrine-disrupting properties or carcinogenic risks.
Biomonitoring and Exposure Assessment : The development and application of biomarkers for exposure to environmental chemicals, including phenols and heterocyclic amines, are critical for assessing human exposure and understanding the health implications of such exposures. Studies on urinary biomarkers and the association with oxidative stress provide a framework for evaluating the exposure to and the metabolic processing of complex chemical compounds (Asimakopoulos et al., 2016). Research into the metabolism and excretion patterns of the compound could enhance understanding of its bioavailability and potential health risks.
Exploring Mechanisms of Toxicity and Metabolism : The metabolism of carcinogenic heterocyclic amines by intestinal bacteria, as evidenced by the formation of specific metabolites following consumption of cooked meats, highlights the intricate interplay between diet, microbial metabolism, and toxicological outcomes (Vanhaecke et al., 2008). Investigating the metabolic pathways and microbial interactions of 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol could reveal novel insights into its toxicity and potential health effects.
properties
IUPAC Name |
2-[2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl]-5-(2-methylprop-2-enoxy)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4/c1-13(2)12-29-15-6-7-16(18(26)10-15)21-17(11-24-22(23)25-21)14-5-8-19(27-3)20(9-14)28-4/h5-11,26H,1,12H2,2-4H3,(H2,23,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPYHEXUIJTPPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC(=C(C=C3)OC)OC)N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.